Cas no 1185300-17-7 (Methyl(4-methyl-1,2,5-oxadiazol-3-yl)methylamine)

Methyl(4-methyl-1,2,5-oxadiazol-3-yl)methylamine structure
1185300-17-7 structure
Product Name:Methyl(4-methyl-1,2,5-oxadiazol-3-yl)methylamine
CAS No:1185300-17-7
MF:C5H10ClN3O
MW:163.605399608612
MDL:MFCD09997822
CID:1078395
PubChem ID:46736445
Update Time:2025-04-20

Methyl(4-methyl-1,2,5-oxadiazol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride
    • Methyl-(4-methyl-furazan-3-ylmethyl)-amine hydrochloride
    • AG-L-42630
    • AK-56737
    • CTK6I5543
    • methyl[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]amine hydrochloride
    • N-Methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methanaminehydrochloride
    • AKOS015846518
    • DTXSID60673815
    • CS-0321245
    • 1185300-17-7
    • N-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine;hydrochloride
    • N-Methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine--hydrogen chloride (1/1)
    • SB31074
    • MFCD09997822
    • Methyl(4-methyl-1,2,5-oxadiazol-3-yl)methylamine
    • MDL: MFCD09997822
    • Inchi: 1S/C5H9N3O.ClH/c1-4-5(3-6-2)8-9-7-4;/h6H,3H2,1-2H3;1H
    • InChI Key: TXROHCUNQGIUTH-UHFFFAOYSA-N
    • SMILES: Cl.O1N=C(C)C(CNC)=N1

Computed Properties

  • Exact Mass: 163.0512396g/mol
  • Monoisotopic Mass: 163.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51Ų

Methyl(4-methyl-1,2,5-oxadiazol-3-yl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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